2-Propanesulfenamide, N,N',N''-phosphinylidynetris[N-phenyl-

• CAS No.: 51877-44-2
• Molecular Formula: C27H36N3OPS3
• Molecular Weight: 545.8 g/mol
• IUPAC Name: N-bis(N-propan-2-ylsulfanylanilino)phosphoryl-N-propan-2-ylsulfanylaniline
• InChI: InChI=1S/C27H36N3OPS3/c1-22(2)33-28(25-16-10-7-11-17-25)32(31,29(34-23(3)4)26-18-12-8-13-19-26)30(35-24(5)6)27-20-14-9-15-21-27/h7-24H,1-6H3
• InChI Key: GGYCZPMPPFOWSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SN(C1=CC=CC=C1)P(=O)(N(C2=CC=CC=C2)SC(C)C)N(C3=CC=CC=C3)SC(C)C

Description

2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- is a complex organic compound with the molecular formula C27H36N3OPS3.

Preparation Methods

The synthesis of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- involves multiple steps. One common method includes the reaction of phenylpropane-2-sulfenamide with a phosphorylating agent under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve large-scale reactors and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of applications in scientific research In chemistry, it is used as a reagent for synthesizing other complex moleculesIn industry, it is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, depending on its structure and the conditions of the reaction. The pathways involved may include signal transduction, metabolic processes, and other biochemical pathways .

Comparison with Similar Compounds

Similar compounds to 2-Propanesulfenamide, N,N’,N’‘-phosphinylidynetris[N-phenyl- include other sulfenamides and phosphorylated derivatives. These compounds share some structural similarities but differ in their specific functional groups and reactivity. The uniqueness of 2-Propanesulfenamide, N,N’,N’'-phosphinylidynetris[N-phenyl- lies in its specific combination of sulfenamide and phosphoryl groups, which confer distinct chemical and biological properties .